Cas no 1807131-18-5 (5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1807131-18-5
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880174
• Update Time: 2025-08-03

5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)7-5(1-6(18)19)4(2-16)3-17-8(7)10(13,14)15/h3,9H,1H2,(H,18,19)
• InChI Key： DRGIGVUEFBCIFM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(C#N)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1807131-18-5): Properties, Applications, and Market Insights

5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1807131-18-5) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocyclic compounds, which have gained immense attention due to their unique electronic properties and metabolic stability. The presence of multiple fluorine atoms and a cyano group in its structure makes it particularly interesting for drug discovery and material science applications.

The molecular structure of 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid features a pyridine core substituted with electron-withdrawing groups at strategic positions. The difluoromethyl and trifluoromethyl groups significantly influence the compound's lipophilicity and metabolic stability, while the cyano group at position 5 provides an additional handle for further chemical modifications. These structural features make it a valuable building block in medicinal chemistry, particularly for the development of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the growing importance of fluorinated pyridine derivatives in addressing modern healthcare challenges. With the increasing demand for novel antiviral and anti-inflammatory agents, compounds like 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid are being extensively investigated for their potential biological activities. Researchers are particularly interested in its possible applications in targeting RNA-dependent RNA polymerases and cytokine modulation pathways.

In the agrochemical sector, 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid has shown promise as a precursor for developing next-generation crop protection agents. The compound's structural features make it potentially useful in creating systemic fungicides with improved rainfastness and photostability. Its fluorine-rich structure may contribute to enhanced bioavailability and target specificity in plant systems.

The synthesis of 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid typically involves multi-step organic transformations, including fluorination reactions and pyridine ring formation. Modern synthetic approaches emphasize atom economy and green chemistry principles to minimize environmental impact. Recent advances in continuous flow chemistry have shown potential for improving the scalability and efficiency of producing such complex fluorinated compounds.

From a commercial perspective, the market for fluorinated pyridine building blocks like 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid is experiencing steady growth. Pharmaceutical companies and contract research organizations are increasingly sourcing such specialized intermediates to accelerate their drug discovery programs. The compound's CAS number (1807131-18-5) serves as a crucial identifier in global chemical databases and procurement systems.

Quality control and analytical characterization of 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid require advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets the stringent purity requirements for research and development applications. The acetic acid moiety in its structure provides additional opportunities for salt formation and prodrug development, expanding its utility in pharmaceutical formulations.

Environmental and safety considerations for handling 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during laboratory operations. The compound's stability profile and decomposition products have been studied to ensure safe storage and transportation.

Future research directions for 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid include exploring its potential in materials science applications. The unique electronic properties imparted by its multiple fluorine substituents make it interesting for developing organic semiconductors and liquid crystal materials. Additionally, its potential as a ligand in transition metal catalysis is being investigated for asymmetric synthesis applications.

For researchers working with fluorinated heterocycles, 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid represents an important addition to the toolbox of specialized building blocks. Its commercial availability through chemical suppliers and custom synthesis services facilitates access for academic and industrial research teams worldwide. The compound's structural complexity and functional group diversity continue to inspire novel applications across multiple scientific disciplines.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1807131-18-5) stands as a remarkable example of modern fluorinated chemistry with broad potential across life sciences and materials research. Its unique combination of substituents offers multiple vectors for molecular design and property optimization, making it a valuable asset in the development of next-generation therapeutic agents and functional materials.